Cas no 84649-96-7 (Boldo leaf dry extract HRS)

• Product Name: Boldo leaf dry extract HRS
• CAS No: 84649-96-7
• CID: 888411
• Update Time: 2025-05-26

Boldo leaf dry extract HRS Chemical and Physical Properties

Names and Identifiers

• boldo, ext.
• Boldo extract
• Einecs 283-476-4
• Peumus
• Peumus boldus extract
• Unii-Q4ewm09m3o
• Boldo leaf dry extract HRS

Boldo leaf dry extract HRS Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII

Additional information on Boldo leaf dry extract HRS

Boldo Leaf Dry Extract HRS (CAS No. 84649-96-7): An Overview of Its Chemical Properties, Biological Activities, and Potential Applications

Boldo leaf dry extract HRS (CAS No. 84649-96-7) is a natural extract derived from the leaves of the Peumus boldus tree, commonly known as boldo. This extract has gained significant attention in the pharmaceutical and nutraceutical industries due to its diverse range of biological activities and potential health benefits. In this comprehensive overview, we will delve into the chemical properties, biological activities, and potential applications of Boldo leaf dry extract HRS.

Chemical Composition: The primary active compounds in Boldo leaf dry extract HRS include boldine, a major alkaloid responsible for many of its pharmacological effects. Boldine is a benzylisoquinoline alkaloid that has been extensively studied for its antioxidant, anti-inflammatory, and hepatoprotective properties. Other notable compounds in the extract include lignans such as sesamin and asarinin, which contribute to its overall therapeutic profile.

Biological Activities: One of the most well-documented biological activities of Boldo leaf dry extract HRS is its hepatoprotective effect. Studies have shown that boldine can protect liver cells from damage caused by toxins and oxidative stress. For instance, a recent study published in the Journal of Hepatology demonstrated that boldine significantly reduced liver injury in rats exposed to carbon tetrachloride, a common hepatotoxin. The mechanism of action involves the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), which help neutralize free radicals and prevent cellular damage.

In addition to its hepatoprotective properties, Boldo leaf dry extract HRS has also been investigated for its anti-inflammatory effects. Research has shown that boldine can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). A study published in the International Journal of Molecular Sciences found that boldine reduced inflammation in a mouse model of colitis by downregulating the expression of inflammatory genes.

Boldo leaf dry extract HRS also exhibits potent antioxidant activity. Boldine has been shown to scavenge free radicals and prevent lipid peroxidation, which is a key factor in the development of various diseases such as cardiovascular disease and neurodegenerative disorders. A study published in the Oxidative Medicine and Cellular Longevity journal reported that boldine significantly increased the levels of antioxidant enzymes in both in vitro and in vivo models.

Potential Applications: Given its diverse biological activities, Boldo leaf dry extract HRS has several potential applications in both pharmaceutical and nutraceutical products. In the pharmaceutical industry, it is being explored as a potential treatment for liver diseases such as hepatitis and cirrhosis. Its anti-inflammatory properties make it a promising candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

In the nutraceutical sector, Boldo leaf dry extract HRS is used as an ingredient in dietary supplements designed to support liver health and reduce inflammation. It is often combined with other natural compounds such as milk thistle and turmeric to enhance its therapeutic effects. Additionally, due to its antioxidant properties, it is used in skin care products to protect against oxidative damage and promote skin health.

Safety Considerations: While Boldo leaf dry extract HRS is generally considered safe when used at recommended doses, it is important to note that high doses may cause adverse effects such as gastrointestinal discomfort and allergic reactions. Therefore, it is advisable to consult with a healthcare professional before using any products containing this extract.

In conclusion, Boldo leaf dry extract HRS (CAS No. 84649-96-7) is a valuable natural product with a wide range of biological activities including hepatoprotective, anti-inflammatory, and antioxidant properties. Its potential applications in both pharmaceutical and nutraceutical products make it an attractive compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that we will see increased interest in this versatile extract.